Cas no 135085-95-9 (3-Methylbenzo[d]isothiazole-5-carboxylic acid)

• Product Name: 3-Methylbenzo[d]isothiazole-5-carboxylic acid
• CAS No: 135085-95-9
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 3167516
• PubChem ID: 15054423
• Update Time: 2025-08-04

3-Methylbenzo[d]isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzo[d]isothiazole-5-carboxylic acid
• 135085-95-9
• 3-Methylbenzo[d]isothiazole-5-carboxylicacid
• CS-0445033
• 3-methyl-1,2-benzothiazole-5-carboxylic acid
• 3-Methyl-benzo[d]isothiazole-5-carboxylic acid

• Inchi： 1S/C9H7NO2S/c1-5-7-4-6(9(11)12)2-3-8(7)13-10-5/h2-4H,1H3,(H,11,12)
• InChI Key： NSGKJCIWPOVPFW-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)O)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 193.01974964Da
• Monoisotopic Mass: 193.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-Methylbenzo[d]isothiazole-5-carboxylic acid

Introduction to 3-Methylbenzo[d]isothiazole-5-carboxylic acid (CAS No. 135085-95-9)

3-Methylbenzo[d]isothiazole-5-carboxylic acid, identified by the Chemical Abstracts Service registry number 135085-95-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]isothiazole class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 3-position and a carboxylic acid functionality at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 3-Methylbenzo[d]isothiazole-5-carboxylic acid combines the aromatic stability of the benzene ring with the reactive potential of the isothiazole core. This combination has been exploited in various synthetic strategies to develop novel bioactive molecules. The carboxylic acid group, in particular, provides a versatile handle for further functionalization, enabling the attachment of pharmacophores or other moieties through esterification, amidation, or other chemical transformations. Such modifications are crucial for optimizing pharmacokinetic profiles, improving solubility, and enhancing target binding affinity.

In recent years, 3-Methylbenzo[d]isothiazole-5-carboxylic acid has been studied as a precursor in the synthesis of biologically active compounds. Its benzo[d]isothiazole core is a privileged structure found in many pharmacologically relevant molecules. For instance, derivatives of this scaffold have shown promise in inhibiting specific enzymes or receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The methyl substituent at the 3-position can influence electronic distribution and metabolic stability, while the carboxylic acid moiety allows for interactions with biological targets such as proteases or ion channels.

One of the most compelling aspects of 3-Methylbenzo[d]isothiazole-5-carboxylic acid is its role in medicinal chemistry research. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For example, studies have demonstrated that modifications around the isothiazole ring can modulate activity against targets like cyclooxygenase (COX) or lipoxygenase (LOX), which are key enzymes in inflammatory responses. Additionally, the carboxylic acid group has been utilized to create prodrugs or conjugates that improve bioavailability or target specificity.

The synthesis of 3-Methylbenzo[d]isothiazole-5-carboxylic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the carboxylic acid moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing waste and improving yields. These developments are particularly important in industrial settings where scalability and environmental impact are critical considerations.

From a computational chemistry perspective, 3-Methylbenzo[d]isothiazole-5-carboxylic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more effective derivatives. Additionally, virtual screening techniques have been employed to identify potential lead compounds based on their binding affinity to disease-related proteins. Such computational approaches complement experimental efforts and accelerate the drug discovery process.

The pharmacological profile of 3-Methylbenzo[d]isothiazole-5-carboxylic acid continues to be explored through both in vitro and in vivo studies. Preclinical investigations have revealed interesting activities that warrant further investigation into clinical applications. For instance, derivatives of this compound have demonstrated anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory mediators. Similarly, neuroprotective properties have been observed in animal models, suggesting potential utility in treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

The versatility of 3-Methylbenzo[d]isothiazole-5-carboxylic acid as a chemical scaffold is further highlighted by its incorporation into libraries of compounds for high-throughput screening (HTS). HTS campaigns have identified several promising candidates with therapeutic potential across multiple disease areas. The ability to rapidly assess large collections of molecules allows researchers to prioritize hits for further optimization based on potency, selectivity, and pharmacokinetic properties. This approach has been instrumental in accelerating drug discovery pipelines.

In conclusion,3-Methylbenzo[d]isothiazole-5-carboxylic acid (CAS No. 135085-95-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its role as a precursor for biologically active molecules make it a valuable asset in medicinal chemistry efforts. As research continues to uncover new applications and synthetic strategies,3-Methylbenzo[d]isothiazole-5-carboxylic acid is likely to remain at the forefront of drug discovery initiatives aimed at addressing unmet medical needs.